Cas no 144-86-5 (N-chloro-4-methylbenzene-1-sulfonamide)

N-chloro-4-methylbenzene-1-sulfonamide is a synthetic organic compound featuring a chlorinated 4-methylbenzene ring and a sulfonamide functional group. This compound exhibits high stability and selectivity, making it suitable for various chemical reactions. Its unique structure facilitates efficient substitution reactions, rendering it valuable in pharmaceutical and agrochemical applications.
N-chloro-4-methylbenzene-1-sulfonamide structure
144-86-5 structure
Product Name:N-chloro-4-methylbenzene-1-sulfonamide
CAS No:144-86-5
MF:C7H8ClNO2S
MW:205.661919593811
MDL:MFCD06661254
CID:201457
PubChem ID:31388
Update Time:2025-08-02

N-chloro-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,N-chloro-4-methyl-
    • Chloramine-t
    • N-Chloro-p-toluenesulfonamide
    • p-Toluenesulfonamide, N-chloro-
    • sodium N-chloro-4-methylbenzenesulfonimidate
    • N-chlorotoluene-p-sulfonamide
    • 127-65-1 (Hydrochloride salt)
    • Benzenesulfonamide, N-chloro-4-methyl-
    • N-chloro-4-methylbenzene-1-sulfonamide
    • DB14708
    • AKOS004909750
    • TOSYLCHLORAMIDE [WHO-DD]
    • Q27124208
    • N-Chloro-4-Toluenesulfonamide, Sodium salt
    • SR-01000944411-1
    • n-chloro-4-methyl-benzenesulfonamide
    • EN300-215534
    • NXTVQNIVUKXOIL-UHFFFAOYSA-N
    • UF17KA8AC5
    • DTXSID9047627
    • 144-86-5
    • NS00005965
    • UNII-UF17KA8AC5
    • N-chloro-4-methylbenzenesulfonamide
    • CHEBI:53782
    • tosylchloramide
    • SCHEMBL43534
    • CHEMBL1625750
    • SR-01000944411
    • MDL: MFCD06661254
    • Inchi: 1S/C7H8ClNO2S/c1-6-2-4-7(5-3-6)12(10,11)9-8/h2-5,9H,1H3
    • InChI Key: NXTVQNIVUKXOIL-UHFFFAOYSA-N
    • SMILES: ClNS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 226.97851
  • Monoisotopic Mass: 226.978372
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 231
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.5
  • XLogP3: 1.7

Experimental Properties

  • Melting Point: 170-177 deg C decomposes
  • Boiling Point: 355.7°Cat760mmHg
  • Flash Point: 168.9°C
  • PSA: 52.49

N-chloro-4-methylbenzene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-215534-0.05g
N-chloro-4-methylbenzene-1-sulfonamide
144-86-5
0.05g
$73.0 2023-09-16

N-chloro-4-methylbenzene-1-sulfonamide Related Literature

  • 1. The reactions of triphenylphosphine and triphenylarsine with chloramine-T, sodium N-chlorotoluene-p-sulphonamide: crystal and molecular structure of triphenylphosphine oxide–toluene-p-sulphonamide (2/3)
    George Ferguson,Christopher Glidewell J. Chem. Soc. Perkin Trans. 2 1988 2129
  • 2. Oxidation of methionine by sodium N-chlorotoluene-p-sulphonamide in aqueous solution: a kinetic study
    D. S. Mahadevappa,S. Ananda,N. M. Made Gowda,Kanchugarakoppal S. Rangappa J. Chem. Soc. Perkin Trans. 2 1985 39
  • 3. Kinetics and mechanism of the oxidation of hypophosphite with N-chlorotoluene-p-sulphonamide (chloramine T) catalysed by osmium (VIII) in alkaline solution
    Juzar Hussain,Som Kant Mishra,Preen Dutt Sharma J. Chem. Soc. Dalton Trans. 1991 89
  • 4. Chloraminometric reactions: kinetics and mechanisms of oxidations of amino-acids by sodium N-chlorotoluene-p-sulphonamide in acid and alkaline media
    Basavalinganadoddy Thimme Gowda,Darndinasivara S. Mahadevappa J. Chem. Soc. Perkin Trans. 2 1983 323
  • 5. Mechanism of oxidations by chloramine-T. Part I. Oxidation of α-hydroxy-acids
    S. P. Mushran,M. C. Agrawal,B. Prasad J. Chem. Soc. B 1971 1712
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